2-(2-isopropyl-1H-imidazol-1-yl)-N-{[5-(3-methoxyphenyl)-3-isoxazolyl]methyl}propanamide

• IUPAC Name: N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-(2-propan-2-ylimidazol-1-yl)propanamide
• InChI: InChI=1S/C20H24N4O3/c1-13(2)19-21-8-9-24(19)14(3)20(25)22-12-16-11-18(27-23-16)15-6-5-7-17(10-15)26-4/h5-11,13-14H,12H2,1-4H3,(H,22,25)
• InChI Key: UNMKKWJDLNTGAP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1C(C)C(=O)NCC2=NOC(=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24N4O3
• Molecular Weight: 368.4 g/mol

Description

This compound is part of a class of molecules that have been synthesized to explore their various chemical and biological properties. The structure incorporates elements such as imidazole and isoxazole rings, which are known for their significance in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, including the use of triethylamine (TEA) to facilitate the formation of imidazo[1,2-a]pyridines and indoles from precursors containing isoxazol-5(2H)-ones and nitropyridine groups. Such reactions are indicative of the complexity and the tailored approaches required for synthesizing specific imidazole and isoxazole derivatives (Azimi & Majidi, 2014).

Molecular Structure Analysis

The molecular structure of compounds within this class can be elucidated through various spectroscopic methods, including UV–vis, IR, NMR, and mass spectrometry, along with X-ray crystallography. These techniques provide insights into the arrangement of atoms and the configuration of the molecular framework, which is crucial for understanding the compound's reactivity and interaction with biological targets (Ünver et al., 2009).

Chemical Reactions and Properties

Chemical properties related to the compound's reactivity involve its participation in reactions such as rearrangements and substitutions facilitated by specific groups within its structure. The presence of imidazol and isoxazol rings suggests potential for various chemical transformations, which could be exploited to generate a wide array of derivatives with diverse biological activities (Khalafy et al., 2002).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.